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Compound of Interest

Compound Name:
(R)-(4-Methylmorpholin-2-

yl)methanamine

CAS No.: 757910-97-7

Cat. No.: B2868750

Get Quote

Executive Summary
(R)-(4-Methylmorpholin-2-yl)methanamine is a functionalized morpholine scaffold frequently

employed in the synthesis of kinase inhibitors and GPCR ligands. Its mass spectral signature is

defined by the stability of the morpholine ring and the lability of the exocyclic primary amine.

This guide compares its Electrospray Ionization (ESI) and Electron Ionization (EI) profiles

against key structural analogs to facilitate precise structural verification.

Chemical Identity & Properties

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2868750#bc-rfq
https://www.benchchem.com/product/b2868750/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-profiling-of-r-4-methylmorpholin-2-yl-methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name (R)-(4-Methylmorpholin-2-yl)methanamine

CAS Number 757910-97-7

Molecular Formula C₆H₁₄N₂O

Exact Mass 130.1106 Da

[M+H]⁺ (ESI) 131.1184 m/z

Key Pharmacophore 2-substituted Morpholine (Ether/Amine Core)

Experimental Protocol: ESI-MS/MS Setup
To reproduce the fragmentation patterns described below, the following experimental conditions

are recommended for Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole instruments.

Ionization Mode: Positive Electrospray Ionization (ESI+)

Spray Voltage: 3.5 – 4.0 kV

Source Temperature: 300°C

Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid (Protonation enhancer)

Collision Gas: Nitrogen or Argon

Collision Energy (CE): Stepped ramp (10–40 eV) to capture both labile and backbone

cleavages.

Fragmentation Analysis
4.1. Primary Ionization (ESI+)
In positive ESI, the molecule forms a stable protonated precursor [M+H]⁺ at m/z 131.1.

Protonation occurs preferentially at the more basic N-methyl nitrogen (tertiary amine) or the

exocyclic primary amine, dictating the subsequent fragmentation pathways.

4.2. Key Fragmentation Pathways (MS/MS)
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The fragmentation of the [M+H]⁺ ion proceeds through three dominant channels:

Alpha-Cleavage (Exocyclic): The bond between the morpholine ring (C2) and the exocyclic

methylene group breaks. This is often accompanied by hydrogen transfer.

Neutral Loss of Ammonia: The primary amine group is lost as neutral NH₃ (17 Da),

generating a cation at m/z 114.

Ring Opening (Retro-Diels-Alder - RDA): The morpholine ring undergoes cleavage, typically

losing C₂H₄ (ethylene) or C₂H₄O fragments.

Diagnostic Ion Table:

m/z (Fragment) Identity Mechanism
Relative
Abundance

131 [M+H]⁺ Parent Ion 100% (Low CE)

114 [M+H - NH₃]⁺
Neutral loss of

ammonia
High

100 [M+H - CH₃NH₂]⁺
Loss of exocyclic

methanamine
Medium

87 [C₄H₉NO]⁺
Ring contraction /

Loss of C₂H₄O
Medium

70 [C₄H₈N]⁺
Pyrrolidine-like

fragment
High (High CE)

44 [C₂H₆N]⁺
Ethyleneamine

fragment

High (Low Mass

Cutoff)

4.3. Mechanistic Visualization
The following diagram illustrates the connectivity of these fragmentation events.
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Caption: ESI-MS/MS fragmentation pathway of (R)-(4-Methylmorpholin-2-yl)methanamine
showing primary neutral losses and ring scission events.

Comparative Analysis: Validating Structure
To ensure the identity of the (R)-isomer against potential impurities or analogs, compare the

spectral data as follows:

Comparison 1: Vs. (4-Methylmorpholin-3-yl)methanamine
(Regioisomer)

Differentiation: The position of the methanamine group (C2 vs. C3) significantly alters the

alpha-cleavage intensity.

3-Substituted (Regioisomer): The exocyclic side chain is adjacent to the ring nitrogen.

Alpha-cleavage is highly favored due to direct stabilization of the resulting carbocation by

the nitrogen lone pair. Expect a dominant base peak at m/z 100 (loss of side chain).

2-Substituted (Target): The side chain is adjacent to oxygen. Oxygen is less effective at

stabilizing the alpha-carbocation than nitrogen. The loss of the side chain (m/z 100) will be

less intense relative to the parent ion compared to the 3-isomer.
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Comparison 2: Vs. (Morpholin-2-yl)methanamine (Des-methyl
Analog)

Differentiation: Used to confirm the N-methylation state.

Target: Parent [M+H]⁺ = 131. Fragments retain the N-methyl group (e.g., m/z 44

[CH₂=N(H)CH₃]⁺).

Des-methyl: Parent [M+H]⁺ = 117. All ring-containing fragments shift down by 14 Da (e.g.,

m/z 100 becomes m/z 86).

Comparison 3: Vs. (S)-Enantiomer
Differentiation: Mass spectrometry is inherently achiral.

Result: The (R) and (S) enantiomers produce identical mass spectra.

Solution: Chiral chromatography (e.g., Chiralpak AD-H column) is required prior to MS

detection to distinguish these isomers.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2868750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

